Cas no 81904-20-3 ( )
structure
Product Name:
CAS No:81904-20-3
MF:C27H20O9
MW:488.442308425903
CID:987219
PubChem ID:135502282
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- PROTOCERCOSPORIN
- 81904-20-3
- (8aS,10R,11aS)-7,14-Dihydroxy-8a,13-dimethoxy-10-methyl-10,11-dihydro-4H-cyclopenta[6,7]furo[2',3':5,6]perylo[1,12-def][1,3]dioxepine-1,8(8aH,12H)-dione
- NSC-337253
- NSC337253
- DTXSID60639299
-
-
- Inchi： 1S/C27H20O9/c1-9-6-26-7-10-15-20-16(23(30)24(10)32-2)11(28)4-13-18(20)19-14(35-8-34-13)5-12(29)17(21(19)22(15)26)25(31)27(26,33-3)36-9/h4-5,9,30-31H,6-8H2,1-3H3/t9-,26-,27-/m1/s1
- InChI Key： ZXIFNPWPBOQSKU-MKOFOEGOSA-N
- SMILES： O1[C@H](C)C[C@]23CC4C(=C(C5C(C=C6C7=C8C(=CC(C(=C([C@@]12OC)O)C8=C3C=4C7=5)=O)OCO6)=O)O)OC
Computed Properties
- Exact Mass: 488.11073221g/mol
- Monoisotopic Mass: 488.11073221g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 36
- Rotatable Bond Count: 2
- Complexity: 1200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 121Ų
- XLogP3: 0.409
Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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